Cas no 1388064-27-4 (2-Chloro-4-cyano-7-fluoro-1H-benzimidazole)
2-Chloro-4-cyano-7-fluoro-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-4-cyano-7-fluoro-1H-benzimidazole
-
- Inchi: 1S/C8H3ClFN3/c9-8-12-6-4(3-11)1-2-5(10)7(6)13-8/h1-2H,(H,12,13)
- InChI Key: ZRGNDXNWXFDNIF-UHFFFAOYSA-N
- SMILES: ClC1=NC2C(=CC=C(C#N)C=2N1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 251
- XLogP3: 2.3
- Topological Polar Surface Area: 52.5
2-Chloro-4-cyano-7-fluoro-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061007781-250mg |
2-Chloro-4-cyano-7-fluoro-1H-benzimidazole |
1388064-27-4 | 98% | 250mg |
$800.57 | 2022-04-02 | |
| Alichem | A061007781-500mg |
2-Chloro-4-cyano-7-fluoro-1H-benzimidazole |
1388064-27-4 | 98% | 500mg |
$1,177.31 | 2022-04-02 | |
| Alichem | A061007781-1g |
2-Chloro-4-cyano-7-fluoro-1H-benzimidazole |
1388064-27-4 | 98% | 1g |
$2,004.01 | 2022-04-02 |
2-Chloro-4-cyano-7-fluoro-1H-benzimidazole Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 2-Chloro-4-cyano-7-fluoro-1H-benzimidazole
Recent Advances in the Study of 2-Chloro-4-cyano-7-fluoro-1H-benzimidazole (CAS: 1388064-27-4)
2-Chloro-4-cyano-7-fluoro-1H-benzimidazole (CAS: 1388064-27-4) is a benzimidazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of kinase inhibition and anticancer activity.
A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of 2-Chloro-4-cyano-7-fluoro-1H-benzimidazole derivatives as potent inhibitors of protein kinases. The research highlighted the compound's ability to selectively target specific kinase pathways, which are often dysregulated in cancer cells. The study employed computational modeling and in vitro assays to demonstrate the compound's high binding affinity and inhibitory activity against key oncogenic kinases.
Another significant finding comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's role in modulating apoptosis in cancer cell lines. The researchers observed that 2-Chloro-4-cyano-7-fluoro-1H-benzimidazole induced apoptosis in a dose-dependent manner, with minimal cytotoxicity to normal cells. This selectivity makes it a promising candidate for further development as an anticancer agent.
In addition to its anticancer properties, recent research has also explored the compound's potential in treating infectious diseases. A 2023 study in Antimicrobial Agents and Chemotherapy reported that 2-Chloro-4-cyano-7-fluoro-1H-benzimidazole exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that the compound's mechanism of action involves disruption of bacterial cell wall synthesis, a novel approach compared to existing antibiotics.
The pharmacokinetic properties of 2-Chloro-4-cyano-7-fluoro-1H-benzimidazole have also been a focus of recent investigations. A 2024 preclinical study evaluated the compound's bioavailability, metabolism, and toxicity profiles in animal models. The results indicated favorable pharmacokinetic parameters, including good oral absorption and a relatively long half-life, supporting its potential for further clinical development.
Despite these promising findings, challenges remain in the development of 2-Chloro-4-cyano-7-fluoro-1H-benzimidazole as a therapeutic agent. Current research is addressing issues such as solubility, formulation optimization, and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through the drug development pipeline.
In summary, 2-Chloro-4-cyano-7-fluoro-1H-benzimidazole (CAS: 1388064-27-4) represents a versatile scaffold with significant potential in multiple therapeutic areas. Ongoing research continues to uncover its diverse biological activities and refine its pharmacological properties, positioning it as a promising candidate for future drug development.
1388064-27-4 (2-Chloro-4-cyano-7-fluoro-1H-benzimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)